Journal Name:Materials Today Nano
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Use of Taguchi design for optimization of diesel-oil biodegradation using consortium of Pseudomonas stutzeri, Cellulosimicrobium cellulans, Acinetobacter baumannii and Pseudomonas balearica isolated from tarball in Terengganu Beach, Malaysia
Materials Today Nano ( IF 0 ) Pub Date: 2022-07-19 , DOI: 10.1007/s40201-022-00812-3
A consortium of bacteria capable of decomposing oily hydrocarbons was isolated from tarballs on the beaches of Terengganu, Malaysia, and classified as Pseudomonas stutzeri, Cellulosimicrobium cellulans, Acinetobacter baumannii and Pseudomonas balearica. The Taguchi design was used to optimize the biodegradation of diesel using these bacteria as a consortium. The highest biodegradation of diesel-oil in the experimental tests was 93.6%, and the individual n-alkanes decomposed 87.6—97.6% over 30 days. Optimal settings were inoculum size of 2.5 mL (1.248 OD600nm); 12% (v/v) the initial diesel-oil in a minimal salt medium of pH 7.0, 30.0 gL−1 NaCl and 2.0 gL−1 NH4NO3 concentration, incubated at 42 °C temperature and 150 rpm agitation speed. Parameters significantly improved diesel-oil removal by consortium as shown by the model determination coefficient (R2 = 90.89%; P < 0.001) with a synergistic effect of agitation speed significantly contributing 81.03%. Taguchi design determined the optimal settings for the parameters under study, which significantly improved diesel-oil removal by consortium. This can be used to design a novel bioremediation strategy that can achieve optimal decontamination of oil pollution in a shorter time.
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Removal of heavy metals from the aqueous solution by nanomaterials: a review with analysing and categorizing the studies
Materials Today Nano ( IF 0 ) Pub Date: 2023-06-07 , DOI: 10.1007/s40201-023-00863-0
With the development of nanotechnology and its application in various sciences, scientists have investigated the use of nanoparticles as adsorbents to remove heavy metals from aqueous solutions all over the world. So far, the results of many of these studies have been published in reputable journals. Obviously, reviewing these articles and summarizing the results of these studies from different aspects will provide new perspectives for the development of this technology for heavy metals removal from water. So the current study was performed to review the results of the published studies between 1/January/1980 to 1/January/2022. The focus of the study is on the analysis of these studies and their classification. In addition, a more detailed investigation was carried out. Among the 5155 articles, 576 articles were included based on Cochrane protocols. Results show that most of the studies (90.8%) were conducted on a laboratory scale and used synthetic solutions. Most studies were performed for Pb, Cd and Cu, removal respectively. Compared to other countries, authors with affiliation from China and Iran have published more articles. The ranking of the use of various nanomaterials were: nanocomposites > metal oxide nanomaterials > metal-based nanomaterials > carbon-based nanomaterials > dendrimers, with the wide range of sizes from less than 10 nm to several hundreds of nanometers. The required amount of carbon-based nanoparticles to remove many heavy metals were lower than other nanoparticles. In most studies, pH ≤ 7 has been reported as optimal. Most studies have been followed pseudo second-order and pseudo first-order reactions and have been more agreement with Langmuir and Freundlich adsorption isotherms respectively. The results of studies show that the synthesis and optimization of new nanomaterials can be considered as a new and competitive technology. However, more studies are needed to investigate the removal of heavy metals in real samples and to overcome some challenges in the full-scale application.
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Microbial indicators in municipal solid waste compost and their fate after land application of compost
Materials Today Nano ( IF 0 ) Pub Date: 2022-11-12 , DOI: 10.1007/s40201-022-00841-y
Despite the extensive agricultural use of municipal solid waste (MSW) compost, there is little information about microbial characteristics of the MSW compost and fate of microorganisms following land application. This study was designed to determine the microbial quality and germination index (GI) of the MSW compost as well as fate of indicator microorganisms after application of MSW compost. The results showed a high fraction of samples are immature (GI < 80). In 27% and 16% of samples fecal coliforms and Salmonella were detected in a range exceeding the recommended value for unrestricted application of compost, respectively. HAdV was also detected in 62% of samples. Fecal enterococci were detected with relatively high concentrations in all samples and showed higher survival rate than other indicators in land-applied MSW compost. The results showed that climate condition significantly contributed to the decline of indicator bacteria in land-applied compost. The results highlight the need for further quality monitoring of compost to ensure that its application does not lead to environmental or human health problems. Furthermore, because of the high concentrations and high survival rate of enterococci in compost samples, they can be specifically proposed as an indicator microorganism for MSW compost quality monitoring.
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US-assisted catalytic degradation of paraquat using ZnO/Fe3O4 recoverable composite: Performance, toxicity bioassay test and degradation mechanism
Materials Today Nano ( IF 0 ) Pub Date: 2022-08-29 , DOI: 10.1007/s40201-022-00820-3
In this study, the ZnO/Fe3O4 catalyst was used as an active catalyst for the oxidation of Paraquat (PQ) herbicide in aqueous solution under ultrasonic (US) waves. FTIR, XRD, FE-SEM, and VSM analyses were performed to characterize the synthesized catalyst. Studies on the effect of radical scavengers were also carried out and the amount of organic matter degradation was determined by measuring the TOC. Under the optimized conditions (catalyst concentration = 0.75 g/L, herbicide concentration = 10 ppm, US power = 70w), the degradation and mineralization rates of the herbicide were acquired as 96.1% and 68% within 60 min, respectively. The quenching tests showed that the hydroxyl (oOH) radical was the most effective oxidant agent in the degradation process of the PQ under ZnO/Fe3O4/US system. The toxicity of treated effluent assayed by Daphnia Magna was decreased from %73.16 in raw samples to %7.2 in the treated samples, during 96 h. Finally, it can be concluded that ZnO/Fe3O4/US process can be successfully performed as an effective process to herbicides in aqueous solutions, due to the high efficiency and excellent catalytic activity.
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Electrochemical process for petroleum refinery wastewater treatment to produce power and hydrogen using microbial electrolysis cell
Materials Today Nano ( IF 0 ) Pub Date: 2023-07-26 , DOI: 10.1007/s40201-023-00874-x
This research aims to assess the microbial electrolysis cell (MEC) fed with petroleum refinery wastewater (PRW) to produce power density and bio-electrochemical hydrogen. The MEC produces a maximum bio-electricity of 21.4 mA and a power density of 1200123.90 W/m2 with a loading of chemical oxygen demand (COD) of 17000 mg/L. Due to catalyzed oxidation of complex compounds in PRW with a maintained microbial biofilm growth was observed after 90 d of operation of MEC. Results showed that the oxidation of organic substances in PRW enhanced the size in the growth of microbial film which further increased the generation of electrons leading to current density of 5890 mA/m2. The COD removal efficiency of MEC was found to be 89.9%. The bio-electricity and hydrogen production of the MEC was estimated to be 24.5 mA and 19.2 L respectively when loaded with PRW having a COD of 17500 mg/L after 130 d. Present experiments demonstrate the efficiency of MEC technology efficiency in treating petroleum wastewater with the help of microbial biofilm.
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Polycyclic aromatic hydrocarbons (PAHs) in meat, poultry, fish and related product samples of Iran: a risk assessment study
Materials Today Nano ( IF 0 ) Pub Date: 2023-02-23 , DOI: 10.1007/s40201-023-00854-1
Meat, poultry, and seafood such as fish are a valuable source of protein, vitamins and minerals. Considering their high consumption in the human diet, it is necessary to study pollutants (such as PAHs) in them. This present study has focused on the PAHs level and probabilistic risk of health in meat, poultry, fish and related product samples by MSPE-GC/MS technique (magnetic solid-phase extraction with gas chromatography-mass spectrometry). The maximum mean of 16 PAH was detected in smoked fish samples (222.7 ± 13.2 μg/kg) and the minimum mean of 16 PAH was detected in chicken (juje) kebab (112.9 ± 7.2 µg/kg μg/kg). The maximum mean of 4PAHs was detected in tuna fish (23.7 ± 2.4 µg/kg) and the minimum mean of 4PAHs was seen in grilled chicken and sausage samples (non-detected). Our results showed the 4PAHs and B[a]P were lower than the EU (European Union) standard levels (these standard levels were 30 and 5 μg/kg, respectively). Furthermore, the correlation among the type and concentrations of PAHs congeners was investigated through cluster analysis by heat map and principal component analysis. The 90th percentile ILCR (incremental lifetime cancer risk) of PAH compounds in fish, poultry, meat and related products samples was 3.39E-06, which was lower than the maximum acceptable level of risk (10–4). Finally, the highest ILCR was related to hamburger (4.45E-06). Therefore, there is no risk in consuming these foods in Iran, but it is necessary to monitor PAHs concentration in different types of foods.
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Investigation of asbestos concentration in ambient and lavage fluids of patients referred for bronchoscopy, Ahvaz
Materials Today Nano ( IF 0 ) Pub Date: 2022-10-31 , DOI: 10.1007/s40201-022-00797-z
IntroductionThe amount of fibers in the lungs is considered to reflect the cumulative intensity of past asbestos exposure, and bronchoalveolar lavage (BAL) has been proposed to be a good indicator of the presence and quantity of asbestos particles in the lungs. This study evaluated the asbestos concentration in BAL fluids of asbestos-exposed and unexposed pulmonary patients and the environment of Ahvaz city.MethodsThis prospective study was conducted on 80 patients underwent diagnostic fiberoptic bronchoscopy referred to Imam Khomeini Hospital in Ahvaz, Iran, in 2019. Patients with Lung diseases were divided into three groups based on CT scan results: normal (n = 32), lung cancer (n = 40) and Interstitial lung disease (n = 8). The analysis of asbestos fiber concentration in BAL fluid was carried out by Scanning Electron Microscope (SEM).ResultsThe positive asbestos test was detected in 69% of all subjects, including 64% of whom had asbestos-related jobs and 74.5% of those with non-related jobs (p = 0.240). The concentrations of asbestos fiber in the BAL in normal patients, lung cancer and interstitial fibrosis (ILD) were 8.13 ± 5.38, 9.66 ± 7.30 and 6.31 ± 1.98 f/ml, respectively (P = 0.492). There was no significant difference between the asbestos levels and exposure history (P = 0.877). The mean concentration of asbestos in the ambient air during the current year was 2.69 ± 0.57 f/ml (2.26–3.70), and the correlation between asbestos levels in BAL and the air was not significant (r = 0.147; P = 0.243).ConclusionsThe exposure of different occupational and non-occupational groups to this carcinogenic substance indicates the need for environmental and individual control measures to reduce and prevent asbestos exposure.
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As(III) removal from aqueous solutions using simultaneous oxidation and adsorption process by hierarchically magnetic flower-like Fe3O4@C-dot@MnO2 nanocomposite
Materials Today Nano ( IF 0 ) Pub Date: 2022-12-29 , DOI: 10.1007/s40201-022-00834-x
In the present study, a magnetic flower-like Fe3O4@C-dot@MnO2 nanocomposite was synthesized by hydrothermal method and applied for As(III) removal by oxidation and adsorption process. Individual property of the entire material (i.e. magnetic property of Fe3O4, mesoporous surface property of C-dot and oxidation property of MnO2) make the composite efficient with good adsorption capacity for As(III) adsorption. The Fe3O4@C-dot@MnO2 nanocomposite had a saturation magnetization of 26.37 emu/g and it magnetically separated within 40 s. The Fe3O4@C-dot@MnO2 nanocomposite was able to reduce the 0.5 mg/L concentration of As(III) to 0.001 mg/L in just 150 min at pH 3. Pseudo-second-order kinetic and Langmuir isotherm model agreed with experimental data. The uptake capacity of Fe3O4@C-dot@MnO2 nanocomposite was 42.68 mg/g. The anions like chloride, sulphate and nitrate did not show any effect on removal but carbonate and phosphate influenced the As(III) removal rate. Regeneration was studied with NaOH and NaClO solution and the adsorbent was used for repeated five cycles above 80% removal capacity. The XPS studies proposed that As(III) first oxidized to As(V) then adsorb on the composite surface. This study shows the potential applicability of Fe3O4@C-dot@MnO2 nanocomposite to high extent and gives a suitable path for the proficient removal of As(III) from wastewater.
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Comparative review of ambient air PM2.5 source apportioning studies in Tehran
Materials Today Nano ( IF 0 ) Pub Date: 2023-03-06 , DOI: 10.1007/s40201-023-00855-0
Rapid urbanization and consuming lifestyles have intensified air pollution in urban areas. Air pollution in megacities has imposed severe environmental damages to human health. Proper management of the issue necessitates identification of the share of emission sources. Therefore, numerous research works have studied the apportionment of the total emissions and observed concentrations among different emissions sources. In this research, a comprehensive review is conducted to compare the source apportioning results for ambient air PM2.5 in the megacity of Tehran, the capital of Iran. One hundred seventy-seven pieces of scientific literatures, published between 2005 and 2021, were reviewed. The reviewed research are categorized according to the source apportioning methods: emission inventory (EI), source apportionment (SA), and sensitivity analysis of the concentration to the emission sources (SNA). The possible reasons for inconsistency among the results are discussed according to the scope of the studies and the implemented methods. Although 85% of the reviewed original estimates identify that mobile sources contribute to more thant 60% of Tehran air pollution, the distribution of vehicle types and modes are clearly inconsistent among the EI studies. Our review suggests that consistent results in the SA studies in different locations in central Tehran may indicate the reliability of this method for the identification of the type and share of the emission sources. In contrast, differences among the geographical and sectoral coverage of the EI studies and the disparities among the emission factors and activity data have caused significant deviations among the reviewed EI studies. Also, it is shown that the results of the SNA studies are highly dependent on the categorization type, model capabilities and EI presumptions and data input to the pollutant dispersion modelings. As a result, integrated source apportioning in which the three methods complement each other’s results is necessary for consistent air pollution management in megacities.
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Particulate matter concentrations and characterization in urban subway system-case study Tehran, Iran
Materials Today Nano ( IF 0 ) Pub Date: 2022-10-27 , DOI: 10.1007/s40201-022-00838-7
The present work aims to evaluate the indoor and outdoor air quality in the stations of the Tehran subway system. In this study, the particulate sampling of the four Tehran subway stations was conducted in March-July 2018 during different seasons to determine indoor and outdoor PM10 and PM2.5 concentrations and elemental composition. The samples were analyzed to determine 11 elements such as Pb(Lead), Cd(Cadmium), Ni(Nickel), Co(Cobalt), Mn(Manganese), Zn(Zink), Fe(Iron), Cu(Copper), As(Arsenic), Al(Aluminum) and Cr(Chromium) qualitatively. The experimental results indicated that the average concentrations of both PM10 and PM2.5 in indoor stations (platforms) were approximately 2–5 times higher than those in the outdoors (ambient air). In addition, PM10 and PM2.5 concentrations exceeded the daily-standard values (US-EPA; PM10 = 50 µg.m-3, PM2.5 = 25 µg.m-3) in 100% indoor measurements and 84% outdoor measurements. Moreover, the average indoor PM10 and PM2.5 concentrations in weekday values were 1.4 and 1.5 times higher than those measured on weekends, which may be related to the lower frequency of trains. Further, indoor and outdoor correlation of PM10 concentrations (Pearson r = 0.6) was more than that of PM2.5 concentrations (Pearson r = 0.2), indicating the additional sources for PM2.5 in indoor stations. Additionally, the average PM2.5 / PM10 ratio was 0.52 for indoor measurements and 0.34 for outdoors, indicating that PM10 particles were the dominant particle type in both sampling areas and passengers in indoor stations exposed to higher PM2.5 concentrations than those in outdoor stations. Finally, based on elemental analysis, Fe was the most enriched element in indoor and outdoor PM10 and PM2.5 samples. The concentration of Fe ranged from 16 to 81 µg.m-3 in indoor stations and 0.6 to 2.5 µg.m-3 in outdoors. Other enriched elements were Al, Cu, Zn, and Mn, respectively.
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